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Compound of Interest |

2-(2-Chloroethoxy)-1,3-
Compound Name:
dimethoxybenzene
CAS No.: 24251-50-1
Cat. No.: B1338896
\ 7

Executive Summary & Core Directive

2-(2-Chloroethoxy)-1,3-dimethoxybenzene (CAS: 24251-50-1) is a halogenated aromatic
ether often used as a pharmaceutical intermediate.[1] Its structural motif—a 2-chloroethyl group
attached to an electron-rich aromatic system—classifies it as a potential alkylating agent.[1][2]

Core Directive: This compound must be treated as Halogenated Organic Waste. Under no
circumstances should it be disposed of via sanitary sewer systems, trash, or evaporation. The
only acceptable disposal route is high-temperature incineration at a permitted hazardous waste
facility equipped with acid gas scrubbers.

Chemical Identity & Hazard Assessment

Understanding the molecular behavior of this compound is the prerequisite for safe disposal.[2]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1338896?utm_src=pdf-interest
https://www.benchchem.com/product/b1338896?utm_src=pdf-body
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Data

Chemical Name 2-(2-Chloroethoxy)-1,3-dimethoxybenzene
CAS Number 24251-50-1

Molecular Formula C10H13ClOs3

Molecular Weight 216.66 g/mol

Physical State Solid or Viscous Liquid (Ambient)

) Skin/Eye Irritant, Potential Alkylating Agent,
Primary Hazards , -
Aquatic Toxicity

Non-listed (Characteristic Waste); treat as
RCRA Status
Halogenated Solvent Waste

Mechanistic Safety Insight

The 2-chloroethoxy moiety renders this molecule electrophilic. In the presence of nucleophiles
(e.g., DNA bases, proteins), it can undergo substitution reactions (

), potentially acting as a mutagen. Therefore, disposal protocols must prevent environmental
release and human exposure.

Pre-Disposal Handling & Segregation

Effective disposal begins at the bench.[2] Improper segregation is the leading cause of waste
stream rejection and laboratory accidents.[2]

Segregation Rules

» Incompatible with: Strong Oxidizers (e.g., Nitric Acid, Peroxides) and Strong Bases (e.g.,
Sodium Hydroxide).

o Reasoning: Strong bases can induce dehydrohalogenation (elimination of HCI) or
substitution, generating uncontrolled heat and potentially more toxic byproducts (e.g., vinyl
ethers).
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o Compatible with: Other halogenated organic solvents (Methylene Chloride, Chloroform)
unless specific lab rules dictate separating solids from liquids.[2]

Container Specifications

o Material: High-Density Polyethylene (HDPE) or Amber Glass.[1]
e Closure: PTFE-lined screw cap to prevent organic vapor leaching.[1]

e Labeling: Must explicitly state "Hazardous Waste - Halogenated."[1][2]

Disposal Workflow: Decision Matrix

The following logic flow dictates the operational steps for disposing of the pure substance or
reaction mixtures containing it.
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Waste Generation:

2-(2-Chloroethoxy)-1,3-dimethoxybenzene

Is the waste Solid or Liquid?
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Final Disposal:

High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of halogenated ether waste.
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Emergency Spill Response Procedures

In the event of an accidental release, immediate containment is critical to prevent alkylating

exposure.

Spill Protocol

o Evacuate & Ventilate: Clear the immediate area.[2] If the spill is >100 mL or outside a fume
hood, evacuate the lab.

o PPE: Double nitrile gloves, lab coat, and safety goggles. Use a respirator (organic vapor
cartridge) if outside a hood.

» Containment:
o Do NOT use water.[2] Water spreads organic contaminants.
o Absorb: Use vermiculite, dry sand, or a commercial "Organic/Solvent” spill pad.
e Decontamination:
o After absorbing the bulk liquid, wipe the surface with a soap/water solution.
o Collect all absorbent materials and wipes into a Hazardous Solid Waste container.

o Label as "Debris contaminated with 2-(2-Chloroethoxy)-1,3-dimethoxybenzene".

N N LN
Minor (<100mL) - Absorb with » | Seal in Hazardous : .
Inside Hood "] Vermiculite/Sand = Waste Bag 1) (Eeian
: Assess Volume
Spill Detected 2 Location
Major (>100mL) Evacuate Lab
Or Outside Hood Call EHS

Click to download full resolution via product page

Figure 2: Immediate response workflow for chemical spills.

Regulatory Compliance (US Focus)
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RCRA Classification

While 2-(2-Chloroethoxy)-1,3-dimethoxybenzene is not explicitly listed on the EPA's P-list or
U-list, it must be managed as Hazardous Waste based on characteristics and mixture rules:

o F-List (FO02): If spent solvents (like Methylene Chloride) are used to dissolve it, the entire
mixture is FO02 waste.

o Characteristic: If the waste liquid has a flash point <60°C, it is D001 (Ignitable).

e Halogenated Organic Compounds (HOCSs): Land disposal is prohibited ("Land Ban™) unless
treated. The required treatment standard is incineration.[2]

Labeling Requirements

Every container must bear a label including:

» Full Chemical Name (No abbreviations).

e Hazard Warning: "Irritant,” "Toxic," "Halogenated."
» Date of first accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Waste Code [rcrainfo.epa.gov]

 To cite this document: BenchChem. [2-(2-Chloroethoxy)-1,3-dimethoxybenzene: Proper
Disposal Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338896#2-2-chloroethoxy-1-3-dimethoxybenzene-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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